
Irigenin vs other isoflavones anti-cancer effects

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Irigenin

CAS No.: 548-76-5

Cat. No.: S628619

Get Quote

Detailed Mechanistic Insights

The anti-cancer effects of these compounds are mediated through complex interactions with cellular

signaling pathways.
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Fig: Simplified overview of how different isoflavones interact with key cancer-related signaling pathways.

Arrows indicate the general effect (inhibition or activation).

Summary of Key Experimental Evidence
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The following table outlines the experimental approaches used to gather the data on these isoflavones.

Isoflavone Typical Experimental Models Key Assays & Methodologies

Irigenin Human glioblastoma (DBTRG, C6), lung

carcinoma (A549, NCI-H522), colon
cancer (Coca-2) cell lines; mouse

xenograft models [1] [2]

CCK-8 assay for viability, flow cytometry (cell

cycle, apoptosis), wound healing & Transwell
migration, Western blot (YAP, β-catenin,

Caspase-3, Cyclin B1) [1]

Genistein Various cancer cell lines (e.g., HL-60,

MCF-7, HCT116), animal models [3]

MTT assay, flow cytometry, Western blot (Bax,

Bcl-2, caspases, p-Akt), electrophoretic
mobility shift assay (EMSA) for NF-κB, miRNA

expression analysis [3] [4]

Daidzein MCF-7 breast cancer cells [5] MTT assay, Annexin V-FITC/PI staining by flow

cytometry, Caspase-Glo 3/7 assay, DCFDA
assay for ROS, Western blot (Bax, Bcl-2, ER-

α/β) [5]

Glycitein AGS human gastric cancer cells [6] MTT assay, flow cytometry (apoptosis, cell

cycle, ΔΨm, ROS), Western blot (MAPK,
STAT3, NF-κB pathway proteins) [6]

Research Implications and Future Directions

The experimental data indicates that these isoflavones, particularly irigenin, function as multi-target

agents. Their ability to modulate several crucial pathways simultaneously makes them attractive for cancer

therapy, potentially overcoming the limitations of single-target drugs [7] [3] [2].

Irigenin's Potential: Its demonstrated efficacy in aggressive cancers like glioblastoma, coupled with

its action on the YAP/β-catenin pathway (a key regulator of tumor growth and therapy resistance),
positions it as a particularly promising candidate for further development [1].

Overcoming Limitations: A significant challenge for clinical application is the poor solubility and
bioavailability of natural isoflavones. Research into nano-formulations is ongoing to enhance their

delivery and efficacy [4] [8].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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